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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

Technical Guide: Mass Spectrometry Fragmentation of 5-Chloro-2-methyl-3-
nitrobenzaldehyde

Executive Summary & Comparison Strategy
In the synthesis of polysubstituted aromatic intermediates, distinguishing regioisomers is a

critical quality attribute. 5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 82477-67-6) presents

a unique structural challenge due to the specific "ortho-ortho" arrangement of its substituents.

Unlike its isomers (e.g., 4-nitro or 6-nitro variants), this molecule possesses two distinct ortho

interactions:

C1-Aldehyde / C2-Methyl

C2-Methyl / C3-Nitro

This guide provides a predictive fragmentation analysis based on electron ionization (EI)

mechanisms.[1][2][3] We compare the target compound against a theoretical non-ortho isomer
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to demonstrate how Ortho Effects serve as the primary diagnostic tool for structural validation.

Experimental Protocol (GC-MS)
To replicate the fragmentation patterns described below, the following standardized GC-MS

protocol is recommended. This setup ensures sufficient thermal stability for the nitro group

while maximizing ionization efficiency.

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent)

Parameter Setting Rationale

Column
DB-5ms UI (30m x 0.25mm x

0.25µm)

Low-bleed phase essential for

detecting trace fragments.

Inlet Temp 250°C

High enough to volatilize, low

enough to prevent thermal

degradation of

.

Carrier Gas Helium @ 1.0 mL/min
Constant flow for reproducible

retention times.

Oven Program

80°C (1 min)

20°C/min

280°C (5 min)

Rapid ramp preserves peak

shape for polar nitro-

aldehydes.

Ionization Electron Impact (EI) @ 70 eV
Standard energy for library

comparison.

Source Temp 230°C
Prevents condensation of high-

boiling aromatics.

Scan Range m/z 40 – 300

Covers molecular ion and all

diagnostic low-mass

fragments.

Fragmentation Analysis & Mechanism
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The mass spectrum of 5-Chloro-2-methyl-3-nitrobenzaldehyde (

, MW

199.5) is defined by three competing pathways.

The Molecular Ion ( )
m/z 199 (100%) & m/z 201 (32%): The presence of a single chlorine atom dictates a

characteristic 3:1 intensity ratio. This cluster confirms the molecular formula and the

presence of chlorine.

Pathway A: The Nitro-Methyl Ortho Effect (Diagnostic)
This is the most critical pathway for distinguishing the 2-methyl-3-nitro substitution pattern.

Mechanism: A hydrogen atom transfers from the C2-Methyl group to the oxygen of the C3-

Nitro group via a 6-membered transition state.

Result: Loss of a hydroxyl radical (

, 17 Da).

Diagnostic Peak:m/z 182 (and m/z 184).

Note: Isomers where the nitro and methyl groups are meta or para (e.g., 5-chloro-2-methyl-

4-nitrobenzaldehyde) cannot undergo this transition and will lack a significant M-17 peak.

Pathway B: The Aldehyde Cleavage
Typical of benzaldehydes,

-cleavage occurs at the carbonyl carbon.

Loss of H (

): Forms the acylium ion

.

Peak: m/z 198.
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Loss of Formyl (

): Loss of 29 Da.

Peak: m/z 170.

Pathway C: Nitro Group Scission
Standard nitroaromatic fragmentation involves the loss of

or

.[2]

Loss of

(46 Da): Forms the unstable aryl cation.

Peak: m/z 153.

Rearrangement: Nitro groups can rearrange to nitrite esters (

) followed by loss of

(30 Da).

Peak: m/z 169.

Comparative Analysis: Target vs. Isomer
This table contrasts the target molecule with a hypothetical isomer (5-Chloro-2-methyl-4-

nitrobenzaldehyde) to illustrate identification logic.
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Feature
Target: 5-Chloro-2-

methyl-3-nitro

Alternative: 5-

Chloro-2-methyl-4-

nitro

Interpretation

Ortho Relationship
Methyl (C2)

Nitro (C3)

None (Methyl C2

Nitro C4)
Primary Differentiator

Diagnostic Ion m/z 182 Absent / Negligible

The "Ortho Effect" is

specific to the 2,3-

substitution.

Base Peak Likely m/z 182 or 153
Likely m/z 153 (

)

Target stabilizes via

H-transfer; Isomer

fragments via direct

cleavage.

Molecular Ion m/z 199/201 (Strong) m/z 199/201 (Strong)

Identical – cannot

distinguish by MW

alone.

Aldehyde Loss
m/z 170 (

)

m/z 170 (

)

Common to both

isomers.

Visualization of Fragmentation Pathways
The following diagram maps the specific fragmentation logic for 5-Chloro-2-methyl-3-
nitrobenzaldehyde.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3177416/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion (M+)
m/z 199 / 201

(C8H6ClNO3)+

Transition State
(H-transfer Me->Nitro)

Ortho Interaction

[M - H]+
m/z 198

- H (1 Da)

[M - CHO]+
m/z 170

- CHO (29 Da)

[M - NO2]+
m/z 153

- NO2 (46 Da)
[M - NO]+
m/z 169

- NO (30 Da)
(Rearrangement)

[M - OH]+
m/z 182

(Diagnostic Ion)

- OH (17 Da)

[M - OH - Cl]+
m/z 147

- Cl (35 Da)

Click to download full resolution via product page

Caption: Primary fragmentation pathways of 5-Chloro-2-methyl-3-nitrobenzaldehyde. The

green node highlights the diagnostic "Ortho Effect" ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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